4-(Heptafluoropropylthio)chlorobenzene
Overview
Description
4-(Heptafluoropropylthio)chlorobenzene is a chemical compound with the molecular formula C9H4ClF7S . It has a molar mass of 312.63 g/mol .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C9H4ClF7S . This indicates that the compound consists of 9 carbon atoms, 4 hydrogen atoms, 1 chlorine atom, 7 fluorine atoms, and 1 sulfur atom.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a predicted density of 1.54±0.1 g/cm3 and a predicted boiling point of 189.0±40.0 °C .Scientific Research Applications
Chemical Synthesis and Liquid-Crystalline Characterization 4-(Heptafluoropropylthio)chlorobenzene and its derivatives play a crucial role in the synthesis and study of liquid-crystalline materials. Research has focused on the synthesis of azobenzene derivatives, where modifications in the terminal groups, including heptafluoropropylthio groups, significantly influence the liquid-crystalline polymorphism. These modifications have been shown to affect the types of liquid-crystalline phases and their temperature ranges, offering insights into the design of materials with specific mesophase properties (Podruczna et al., 2014).
Catalysis and Chemical Transformations The compound has relevance in catalytic processes, such as the selective formation of dichlorobenzophenone through benzoylation reactions. The efficiency of such transformations demonstrates the potential of heptafluoropropylthio-substituted compounds in facilitating specific chemical reactions, highlighting the importance of structural modifications for achieving high selectivity and yield in organic synthesis (Venkatesan et al., 2001).
Environmental Applications One notable application in environmental science is the use of enzymes for the regiospecific oxidation of chlorobenzene to valuable dihydroxy chloroaromatics. This biotechnological approach leverages the specific reactivity of modified enzymes towards chlorobenzene substrates, offering a green and efficient method for converting toxic pollutants into industrially relevant compounds (Yanık-Yıldırım et al., 2022).
Material Science and Mesophase Analysis In material science, the study of mesophases in liquid crystalline polymers, including those derived from this compound, provides valuable information on the relationship between chemical structure and material properties. Such studies contribute to the development of advanced materials for various applications, including displays, sensors, and actuators (Acierno et al., 2004).
Properties
IUPAC Name |
1-chloro-4-(1,1,2,2,3,3,3-heptafluoropropylsulfanyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4ClF7S/c10-5-1-3-6(4-2-5)18-9(16,17)7(11,12)8(13,14)15/h1-4H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYFFXBWREWRHOD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1SC(C(C(F)(F)F)(F)F)(F)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4ClF7S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70450634 |
Source
|
| Record name | 1-Chloro-4-[(heptafluoropropyl)sulfanyl]benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70450634 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
65538-03-6 |
Source
|
| Record name | 1-Chloro-4-[(heptafluoropropyl)sulfanyl]benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70450634 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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